Cas no 958779-80-1 ()

958779-80-1 structure
structure
Product Name:
CAS No:958779-80-1
MF:C16H17N6O8P
MW:452.315343618393
CID:6716009
PubChem ID:14847
Update Time:2024-03-03

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C16H17N6O8P/c23-5-9-12(30-31(26,27)28)11(24)16(29-9)22-7-20-10-13(18-6-19-14(10)22)21-15(25)8-2-1-3-17-4-8/h1-4,6-7,9,11-12,16,23-24H,5H2,(H2,26,27,28)(H,18,19,21,25)/t9-,11-,12-,16-/m1/s1
    • InChI Key: ZAAJIZNPDZSLRX-UBEDBUPSSA-N
    • SMILES: P(=O)(O)(O)O[C@@H]1[C@@H](CO)O[C@H]([C@@H]1O)N1C=NC2C(NC(C3C=NC=CC=3)=O)=NC=NC1=2

Computed Properties

  • Exact Mass: 452.08454852g/mol
  • Monoisotopic Mass: 452.08454852g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 699
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.8
  • Topological Polar Surface Area: 202Ų

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